4-epi-Tetracycline Hydrochloride
4-epi-Tetracycline Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
23313-80-6
VCID:
VC0029827
InChI:
InChI=1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15+,21+,22-;/m0./s1
SMILES:
CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl
Molecular Formula:
C22H25ClN2O8
Molecular Weight:
480.898
4-epi-Tetracycline Hydrochloride
CAS No.: 23313-80-6
Reference Standards
VCID: VC0029827
Molecular Formula: C22H25ClN2O8
Molecular Weight: 480.898
CAS No. | 23313-80-6 |
---|---|
Product Name | 4-epi-Tetracycline Hydrochloride |
Molecular Formula | C22H25ClN2O8 |
Molecular Weight | 480.898 |
IUPAC Name | (4R,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride |
Standard InChI | InChI=1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15+,21+,22-;/m0./s1 |
Standard InChIKey | YCIHPQHVWDULOY-DXDJYCPMSA-N |
SMILES | CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl |
Synonyms | (4R,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide Hydrochloride; Quatrimycin Hydrochloride; [4R-(4α,4aβ,5aβ,6α,12aβ)]-4-(dimethylamino)-_x000B_1,4,4a,5,5a,6,11,12a- |
Reference | Florence, Alexander T. Physicochemical Principles of Pharmacy. 4th ed. N.p.: Pharmaceutical, n.d. Print |
PubChem Compound | 54686189 |
Last Modified | Nov 11 2021 |
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